Cas no 76-61-9 (2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid)

        Thymol blue(Thymol Blue)It is a brownish green crystal powder,AspHIndicator usage. Thymol blue is insoluble in water,But soluble in alcohol and low concentration alkaline solution.Thymol blue inpH1.2~2.8,From red to yellow,staypH8.0~9.6,From yellow to blue.
2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid structure
76-61-9 structure
2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid
76-61-9
C27H30O5S
466.5891
MFCD00005869
34054
87576221

2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Properties

Names and Identifiers

    • 3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
    • Thymolsulfonephthalein
    • Thymolsulphonephthalein
    • Thymolblue
    • THYMOL BLUE INDICATOR
    • ThymolBlue,indicator,pure100GR
    • ThymolBlue,indicator,pure25GR
    • Thymolsulfonaphthalein
    • ThymusvulgarisP.E
    • 2,2'-dimethyl-5,5'-diisopropylphenolsulfophthalein
    • 3,3'-di-iso-propyl-6,6'-dimethylphenolsulphonephthalein
    • 3,3'-diisopropyl-6-6'-dimethylphenolsulfonephthalein
    • bleudethymol
    • S NO 879
    • s-dioxide
    • THYMOL BLUE TS
    • Thymol Blue, for analysis ACS
    • Thymol Blue, indicator, pure
    • ThyMol Blue, pure, indicator
    • Thymol Blue,ACS
    • Thymolsulfonephalein
    • Thymolsulfophthalein
    • Thymolsulfonphthalein
    • 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)phenol] S,S-dioxide
    • Thymol blue
    • Thymosulfonphthalein
    • Thymolsulphonphthalein
    • Thymol Blue, ACS reagent
    • 8YB4804L4M
    • NSC11238
    • Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
    • Thymol, 6,6'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
    • Ph
    • DTXSID5058800
    • Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
    • T0007
    • UNII-8YB4804L4M
    • 4-[3-(4-hydroxy-5-isopropyl-2-methyl-phenyl)-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-2-isopropyl-5-methyl-phenol
    • 4,4'-(1,1-dioxido-3H-2,1-benzoxathiole-3,3-diyl)bis[5-methyl-2-(propan-2-yl)phenol]
    • C27H30O5S
    • Q420396
    • 4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenol
    • J-610074
    • Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
    • PRZSXZWFJHEZBJ-UHFFFAOYSA-N
    • AKOS001499169
    • LS-153802
    • Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, S,S-dioxide
    • Phenol,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
    • NSC-11238
    • NSC 11238
    • BRN 0368036
    • MFCD00005869
    • 5-19-03-00462 (Beilstein Handbook Reference)
    • AMY22426
    • FT-0631324
    • Phenol, 4,4'-(3H-2, {1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-,} S, S-dioxide
    • Azul Timol
    • Timolo blu
    • 3,3-bis(4-hydroxy-5-isopropyl-2-methylphenyl)-2,1lambda~6~-benzoxathiole-1,1(3H)-dione
    • 4,4'-(3H-2,1-BENZOXATHIOL-3-YLIDENE)BIS(5-METHYL-2-(1-METHYLETHYL)PHENOL) S,S-DIOXIDE
    • EINECS 200-973-3
    • Thymol Bleu
    • Thymol,6'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
    • STL264286
    • Thymol, 6,6'-(3H-2, 1-benzoxathiol-3-ylidene)di-, S,S-dioxide
    • THYMOL BLUE [MI]
    • T0235
    • E70392
    • Thymol blue; (6,6(3H-2,1-benzoxathiol-3-ylidene)dithymol,S,S-dioxide)
    • CS-0010130
    • C27-H30-O5-S
    • Thymolblau
    • SCHEMBL41734
    • Phenol, 4,4'-(3H-2,1-benzoxathiol- 3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
    • Thymol Blue, JIS special grade
    • Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-
    • 76-61-9
    • SY013687
    • NS00005799
    • ThymolBlue
    • DTXCID4047832
    • HY-D0219
    • Phenol, 4,4'(3H2,1benzoxathiol3ylidene)bis(5methyl2(1methylethyl), S,Sdioxide
    • DB-056097
    • +Expand
    • MFCD00005869
    • PRZSXZWFJHEZBJ-UHFFFAOYSA-N
    • 1S/C27H30O5S/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6/h7-16,28-29H,1-6H3
    • S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2=C([H])C(=C(C([H])=C2C([H])([H])[H])O[H])C([H])(C([H])([H])[H])C([H])([H])[H])(C2=C([H])C(=C(C([H])=C2C([H])([H])[H])O[H])C([H])(C([H])([H])[H])C([H])([H])[H])O1)(=O)=O
    • 0368036

Computed Properties

  • 466.18100
  • 2
  • 5
  • 4
  • 466.181395
  • 33
  • 751
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 6
  • 45
  • 0
  • 92.2

Experimental Properties

  • 7.05300
  • 92.21000
  • 9400
  • 1.5300 (estimate)
  • Soluble in alcohol and dilute alkali solutions. Insoluble in water.
  • 539.4°C (rough estimate)
  • 221-224 °C (dec.) (lit.)
  • 0.0±1.7 mmHg at 25°C
  • 36 °C
  • 0.11g/l
  • Dark blue, green or red purple crystalline powder
  • Stable. Combustible. Dust may form an explosive mixture with air. Incompatible with strong oxidizing agents.
  • Soluble in alcohol, insoluble in water.
  • Sensitive to humidity
  • Pka1:1.65(at 25℃)(PH=1.2 to 2.8) Pka2:8.9(at 25℃)(PH=8.0 to 9.6)
  • 594nm, 376nm, 544nm, 430nm
  • 1.2(red)-2.8(yellow) 8(yellow)-9.6(blue)
  • 1.1413 (rough estimate)

2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IKY1-5g
Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
76-61-9 IND
5g
$5.00 2024-04-21
A2B Chem LLC
AI66153-5g
Thymol Blue
76-61-9 IND
5g
$5.00 2024-04-19
Aaron
AR00IL6D-5g
Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
76-61-9
5g
$4.00 2024-03-25
Ambeed
A750751-5g
3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
76-61-9 IND
5g
$6.0 2024-05-28
Chemenu
CM154158-1000g
3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
76-61-9 95%
1000g
$400 2024-03-25
Crysdot LLC
CD12034286-1000g
3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
76-61-9 95+%
1000g
$428 2024-07-24
Life Chemicals
F0345-3951-2μmol
2-{[4-hydroxy-2-methyl-5-(propan-2-yl)phenyl][(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]methyl}benzene-1-sulfonic acid
76-61-9
2μmol
$77.0 2024-03-25
MedChemExpress
HY-D0219-500mg
Thymol blue
76-61-9
500mg
¥200 2024-07-24
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0883510543- 25g
2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid
76-61-9
25g
¥ 100.0 2024-03-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD154062-5g
3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
76-61-9 IND
5g
¥30.0 2024-04-18

2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Suppliers

Kaiyuan Shenxin Chemical., Co Ltd
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FENG JING LI
13998106873
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Shanghai Aladdin Biochemical Technology Co., Ltd
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A LA DING
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(CAS:76-61-9)
TIAN JING LI
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(CAS:76-61-9)
YU JING LI
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2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Related Literature

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